Cas no 625-71-8 (3-Hydroxybutyric acid)

3-Hydroxybutyric acid Properties

Names and Identifiers

• 3-Hydroxybutyric acid
• 3-Hydroxybutanoic acid
• DL-3-HYDROXY-N-BUTYRIC ACID
• 3 HBA
• 3 hydroxybutyrate
• 3-hydroxy-butanoicaci
• 3-hydroxy-butyric acid
• Butanoic acid,3-hydroxy
• Butyric acid,3-hydroxy
• D-3-hydroxybutyric acid
• DL-3-Hydroxybutanoic acid
• RARECHEM AL BO 1231
• LMFA01050005
• Butyric acid, 3-hydroxy-
• .beta.-Hydroxybutyric acid
• CHEMBL1162496
• EINECS 210-908-0
• SY076545
• 3-hydroxybutyric acid, (+/-)-
• beta-Hydroxy-n-butyric acid
• AMY10050
• MFCD00004546
• (+/-)-3-Hydroxybutanoic acid
• A833855
• SMR000112209
• 3-Hydroxybuttersaeure
• D84191
• MFCD00137685
• EINECS 206-099-9
• 3-Hydroxybutyric acid, 95%
• 3-Hydroxybutanoic Acid + 3-(3-Hydroxybutyryloxy)butyric Acid (CAS:7565-79-9) (50:50 Mixture)
• SY074781
• J-017776
• NSC 3806
• DL-3-HydroxybutyricAcid
• SCHEMBL2731
• FT-0625402
• BETA-HYDROXYBUTYRIC ACID [WHO-DD]
• 3-hydroxy-butanoic acid
• beta-hydroxy-butyrate
• SY114480
• J-016241
• 3-Hydroxybutyric acid, tech grade
• AB88579
• DL-.beta.-Hydroxybutyric acid
• 26063-00-3
• (+/-)-3-Hydroxybutyric Acid
• DL-beta-Hydroxybutyric acid
• NS00014717
• UNII-TZP1275679
• TZP1275679
• (.+/-.)-3-Hydroxybutyric acid
• beta-hydroxybutyrate
• 3-HYDROXYBUTYRICACID
• BHBA
• s1031
• NSC-3806
• 3- hydroxybutyric acid
• beta-Hydroxybutyric acid
• (+-)-3-Hydroxybutyric acid
• .BETA.HYDROXYBUTYRIC ACID
• Butanoic acid, 3-hydroxy-, (A+/-)-
• 625-71-8
• NSC3806
• MLS001332397
• DL-3-Hydroxybutyric Acid
• Butyric acid, 3-hydroxy- (8CI)
• AI3-21675
• AKOS009156821
• 3-OH-butyric acid
• Q223092
• EN300-147463
• D(-)-beta-hydroxy butyric acid
• beta-hydroxybutanoic acid
• HY-113378
• (+/-)-beta-Hydroxybutyrate
• CS-0062335
• (+/-)-3-Hydroxybutyric Acid (Technical Grade)
• VS-08544
• MLS001332398
• CHEBI:20067
• d,l-3-hydroxybutyric acid
• FT-0615836
• bmse000905
• FT-0605325
• HB4640
• .beta.-Hydroxy-n-butyric acid
• Butanoic acid, 3-hydroxy-
• D,l-3 hydroxybutyrate
• bmse000161
• AC-5701
• HMS3369F13
• FT-0605155
• 3-HYDROXYBUTYRIC ACID [INCI]
• beta-Hydroxybuttersaeure
• A876308
• (1)-3-Hydroxybutyric acid
• (RS)-3-hydroxybutyric acid
• .BETA.-HYDROXYBUTYRIC ACID [MI]
• H0228
• SB44475
• HMS2270C20
• 300-85-6
• Hydroxybutyric acid, dl-
• poly(3-hydroxybutyric acid)
• DTXSID60859511
• 869DD3C9-3114-4BE2-B4A6-6F1787476E95
• BRD-A41387824-001-06-0
• STL377875
• BBL027467
• Butanoic acid, 3-hydroxy-, (+/-)-
• +Expand

• MDL： MFCD00004546
• InChIKey： WHBMMWSBFZVSSR-UHFFFAOYSA-N
• Inchi： 1S/C4H8O3/c1-3(5)2-4(6)7/h3,5H,2H2,1H3,(H,6,7)
• SMILES： CC(O)CC(O)=O

Computed Properties

• Exact Mass: 104.04700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 104.047344
• Heavy Atom Count: 7
• Complexity: 69.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Tautomer Count: Not determined
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: -0.15810
• PSA: 57.53000
• Refractive Index: 1.443
• Boiling Point: 118-120 ºC (2 mmHg)
• Melting Point: 49°C
• Flash Point: >110 ºC
• FEMA: 3282
• Color/Form: Cryst.
• Solubility: >10%
• pka: 4.70(at 25℃)
• Density: 1.126